Cas no 2138035-83-1 (3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline)

• Product Name: 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline
• CAS No: 2138035-83-1
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 6262803
• PubChem ID: 165746807
• Update Time: 2025-07-18

3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline
• EN300-1142203
• 2138035-83-1

• Inchi： 1S/C10H8F3N3/c11-10(12,13)7-1-6(2-8(14)3-7)9-4-15-5-16-9/h1-5H,14H2,(H,15,16)
• InChI Key： UOXLAOUPZGBJHR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C2=CN=CN2)C=1)N)(F)F

Computed Properties

• Exact Mass: 227.06703175g/mol
• Monoisotopic Mass: 227.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline

Introduction to 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline (CAS No. 2138035-83-1)

3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline, with the CAS number 2138035-83-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a trifluoromethyl group and an imidazole moiety, which endow it with distinctive properties that make it a valuable candidate for further research and development.

The chemical structure of 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline is characterized by a central aniline core, substituted with a 1H-imidazol-4-yl group at the 3-position and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts several important characteristics to the molecule. The imidazole ring is known for its basicity and ability to form hydrogen bonds, which can enhance the compound's solubility and interaction with biological targets. The trifluoromethyl group, on the other hand, contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In the realm of medicinal chemistry, 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that these compounds could be developed into novel anti-inflammatory drugs for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has also focused on the potential of 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline as an anti-cancer agent. A study conducted by a team of researchers from the University of California found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings highlight the potential of 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline as a lead compound for further optimization and clinical development.

Beyond its applications in medicinal chemistry, 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline has also been investigated for its use in materials science. The unique electronic properties conferred by the imidazole and trifluoromethyl groups make this compound suitable for applications in organic electronics and photovoltaic devices. A recent study published in Advanced Materials demonstrated that derivatives of 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline could be used as efficient hole transport materials in organic solar cells, leading to improved device performance and stability.

The synthesis of 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline typically involves multi-step reactions, starting from readily available starting materials such as 2-aminothiophenol and 4-chloroimidazole. The key steps include nucleophilic substitution reactions to introduce the trifluoromethyl group and subsequent coupling reactions to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale applications.

In conclusion, 3-(1H-imidazol-4-yl)-5-(trifluoromethyl)aniline (CAS No. 2138035-83-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure, characterized by an imidazole ring and a trifluoromethyl group, endows it with valuable properties such as high lipophilicity, metabolic stability, and biological activity. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.